Cas no 381191-50-0 (ethyl 2-5-(2-ethoxy-2-oxoethyl)-2H-1,2,3,4-tetrazol-2-ylacetate)

• Product Name: ethyl 2-5-(2-ethoxy-2-oxoethyl)-2H-1,2,3,4-tetrazol-2-ylacetate
• CAS No: 381191-50-0
• MF: C₉H₁₄N₄O₄
• MW: 242.231861591339
• MDL: MFCD02647362
• CID: 5672347
• PubChem ID: 575165
• Update Time: 2023-11-27

ethyl 2-5-(2-ethoxy-2-oxoethyl)-2H-1,2,3,4-tetrazol-2-ylacetate Chemical and Physical Properties

Names and Identifiers

• SR-01000530954-1
• ethyl 2-[2-(2-ethoxy-2-oxoethyl)tetrazol-5-yl]acetate
• CS-0244023
• STK763684
• HMS1375I22
• EN300-27103832
• EU-0052627
• (5-Ethoxycarbonylmethyl-tetrazol-2-yl)-acetic acid ethyl ester
• GRUKPNGAVYIEAX-UHFFFAOYSA-N
• SR-01000530954
• HMS2190E08
• CCG-4993
• MLS000113334
• ETHYL 2-[2-(2-ETHOXY-2-OXOETHYL)-2H-1,2,3,4-TETRAAZOL-5-YL]ACETATE
• 381191-50-0
• diethyl 2,2'-(2H-tetrazole-2,5-diyl)diacetate
• ChemDiv2_002310
• SMR000109235
• CHEMBL1597899
• Ethyl 2-[5-(2-ethoxy-2-oxoethyl)-2h-1,2,3,4-tetrazol-2-yl]acetate
• AKOS000598049
• 2H-Tetrazole-2,5-diacetic acid, 2,5-diethyl ester
• ethyl 2-5-(2-ethoxy-2-oxoethyl)-2H-1,2,3,4-tetrazol-2-ylacetate

• MDL： MFCD02647362
• Inchi： 1S/C9H14N4O4/c1-3-16-8(14)5-7-10-12-13(11-7)6-9(15)17-4-2/h3-6H2,1-2H3
• InChI Key： GRUKPNGAVYIEAX-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1N=NC(CC(=O)OCC)=N1)=O

Computed Properties

• Exact Mass: 242.10150494g/mol
• Monoisotopic Mass: 242.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 383.2±52.0 °C(Predicted)
• pka: -0.21±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives